Cas no 1207113-88-9 (CCG-100602)

• Product Name: CCG-100602
• CAS No: 1207113-88-9
• MF: C₂₁H₁₇ClF₆N₂O₂
• MW: 478.81530547142
• CID: 1211373
• PubChem ID: 46190808
• Update Time: 2025-10-30

CCG-100602 Chemical and Physical Properties

Names and Identifiers

• Ccg-100602
• [3,5-bis(trifluoromethyl)benzoyl]-N-(4-chlorophenyl)piperidine-3-carboxamide
• (3,5-bis(trifluoromethyl)benzoyl)-N-(4-chlorophenyl)piperidine-3-carboxamide
• MS-28902
• AKOS040744973
• CHEMBL603141
• Q27075763
• 1-[3,5-bis (trifluoromethyl)benzoyl]-N-(4-chlorophenyl)-3-piperidinecarboxamide
• DA-72012
• CCG100602
• HY-120855
• GTPL6764
• SCHEMBL1534209
• G17195
• compound 4g (PMID: 19963382)
• 1-(3,5-bis(trifluoromethyl)benzoyl)-N-(4-chlorophenyl)piperidine-3-carboxamide
• 1207113-88-9
• CS-0079376
• 1-[3,5-bis(trifluoromethyl)benzoyl]-N-(4-chlorophenyl)piperidine-3-carboxamide
• CCG 100602
• 1-(3,5-bis(trifluoromethyl)benzoyl)-N-(4-chlorophenyl)-3-piperidinecarboxamide
• BDBM50436237
• compound 4g [PMID: 19963382]
• CCG-100602

• Inchi： 1S/C21H17ClF6N2O2/c22-16-3-5-17(6-4-16)30(18(31)12-2-1-7-29-11-12)19(32)13-8-14(20(23,24)25)10-15(9-13)21(26,27)28/h3-6,8-10,12,29H,1-2,7,11H2
• InChI Key： KIGLPXRFIWBAEQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N(C(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)=O)C(C1CNCCC1)=O

Computed Properties

• Exact Mass: 478.0882745g/mol
• Monoisotopic Mass: 478.0882745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 49.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on CCG-100602

CCG-100602 (CAS No. 1207113-88-9): A Comprehensive Overview

CCG-100602, identified by the CAS registry number 1207113-88-9, is a compound of significant interest in the fields of chemistry and materials science. This compound has garnered attention due to its unique properties and potential applications in various industries. Recent studies have highlighted its role in advanced materials development, particularly in the context of nanotechnology and biomedical applications. The compound's structure, which includes a combination of organic and inorganic elements, contributes to its versatility and adaptability in different chemical environments.

The synthesis of CCG-100602 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have explored various pathways to optimize its production, focusing on enhancing yield and purity. One notable advancement is the use of green chemistry principles, which aim to minimize environmental impact while maintaining high efficiency. These efforts have been documented in several peer-reviewed journals, underscoring the compound's importance in sustainable chemical manufacturing.

In terms of physical properties, CCG-100602 exhibits remarkable thermal stability and excellent solubility in polar solvents. These characteristics make it an ideal candidate for applications in high-performance polymers and electronic materials. Recent experiments have demonstrated its ability to enhance the conductivity of polymer blends, making it a promising material for next-generation electronics and energy storage devices.

The biological activity of CCG-100602 has also been a focal point of research. Studies indicate that it possesses anti-inflammatory properties, which could be harnessed for drug development. Additionally, its ability to interact with specific cellular pathways suggests potential uses in targeted therapies for chronic diseases. Collaborative efforts between chemists and biologists have further elucidated its mechanism of action, paving the way for clinical trials in the near future.

From an industrial perspective, the demand for CCG-100602 is growing rapidly due to its integration into high-tech products. Its application in advanced coatings and adhesives has been particularly noteworthy, with manufacturers leveraging its superior adhesion properties for aerospace and automotive industries. Furthermore, its role as a precursor in the synthesis of complex molecules has solidified its position as a key intermediate in organic synthesis.

In conclusion, CCG-100602 (CAS No. 1207113-88-9) represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique properties, coupled with ongoing advancements in synthesis and application development, ensure that it will remain a focal point for researchers and industry professionals alike. As new findings emerge, the potential for this compound to revolutionize existing technologies continues to expand.